5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95%

• IUPAC Name: 5-(4-ethoxycarbonyl-3-fluorophenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H12FNO5/c1-2-22-15(21)10-4-3-8(6-12(10)16)9-5-11(14(19)20)13(18)17-7-9/h3-7H,2H2,1H3,(H,17,18)(H,19,20)
• InChI Key: NSVJXCHTBRTHHT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CNC(=O)C(=C2)C(=O)O)F
• Molecular Formula: C15H12FNO5
• DSSTOX Substance ID: DTXSID50688312
• Molecular Weight: 305.26 g/mol
• CAS RN: 1262005-23-1

Description

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid (5-E3F2HNA) is a novel compound with a wide range of potential applications in scientific research. 5-E3F2HNA is an organic compound with the chemical formula C11H11FNO4, and is 95% pure. This compound has been studied extensively for its potential uses in biochemical, physiological, and pharmacological research, and is now being used as a tool for scientists to better understand the complexities of biological processes.

Mechanism of Action

The exact mechanism of action of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). By inhibiting the activity of these enzymes, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% can have an effect on the production of certain hormones and other chemicals, which can have a wide range of effects on the body. Additionally, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% has been shown to have anti-inflammatory properties, which may be useful in the treatment of certain diseases and conditions.
Biochemical and Physiological Effects
5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% can affect the production of certain hormones, such as prostaglandins, which can have a wide range of effects on the body. Additionally, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% has been shown to have anti-inflammatory properties, which may be useful in the treatment of certain diseases and conditions. Additionally, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% has been studied for its potential effects on the immune system, and has been shown to have potential anti-cancer properties.

Advantages and Limitations for Lab Experiments

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% has several advantages for lab experiments. It is a relatively inexpensive compound, and is relatively easy to synthesize. Additionally, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% is a relatively stable compound, which makes it ideal for use in experiments. However, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% does have certain limitations. For example, the compound is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, the compound has a relatively short shelf life, which can limit its use in long-term experiments.

Future Directions

There are a number of potential future directions for research involving 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95%. For example, further research could be conducted to better understand the exact mechanism of action of the compound, as well as to explore its potential uses in the treatment of various diseases and conditions. Additionally, further research could be conducted to explore the potential environmental effects of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95%, as well as to explore its potential uses in the production of various chemicals and materials. Additionally, further research could be conducted to explore the potential uses of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% in drug development, as well as to explore its potential uses in the production of various pharmaceuticals. Finally, further research could be conducted to explore the potential uses of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% in biotechnology, as well as to explore its potential uses in the production of various bioproducts.

Synthesis Methods

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% can be synthesized via a two-step process. The first step involves the reaction of 4-ethoxycarbonyl-3-fluorophenylacetic acid with 2-hydroxy-3-methyl-3-nitro-4-pyridinecarboxylic acid in a 1:1 molar ratio in the presence of anhydrous sodium acetate. This reaction yields 5-[4-(ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid as the product. The second step involves the reaction of 5-[4-(ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid with sodium hydroxide in a 1:1 molar ratio to form the desired 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% product.

Scientific Research Applications

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% has a wide range of potential applications in scientific research. It has been studied for its potential use in biochemical and physiological experiments, as well as in pharmacological research. 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% has been used to study the effects of various drugs on cellular processes, and to better understand the mechanisms of action of certain drugs. Additionally, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-hydroxynicotinic acid, 95% has been used to study the effects of various hormones on the body, as well as to study the effects of various chemicals and toxins on the environment.